N-(1,3-benzodioxol-5-ylmethyl)-2-[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]ethanamine

• Molecular Formula: C24H31NO4
• Molecular Weight: 397.5 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[4-(2-methoxyphenyl)-2,2-dimethyloxan-4-yl]ethanamine
• InChI: InChI=1S/C24H31NO4/c1-23(2)16-24(11-13-29-23,19-6-4-5-7-20(19)26-3)10-12-25-15-18-8-9-21-22(14-18)28-17-27-21/h4-9,14,25H,10-13,15-17H2,1-3H3
• InChI Key: AGIYXPDLWJRDFS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CCO1)(CCNCC2=CC3=C(C=C2)OCO3)C4=CC=CC=C4OC)C

Description

“N-(1,3-benzodioxol-5-ylmethyl)-2-[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]ethanamine” is a complex organic compound that features a benzodioxole moiety, a methoxyphenyl group, and a tetrahydropyran ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “N-(1,3-benzodioxol-5-ylmethyl)-2-[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]ethanamine” typically involves multi-step organic reactions. The starting materials might include 1,3-benzodioxole, 2-methoxyphenyl derivatives, and tetrahydropyran intermediates. Common synthetic routes could involve:

Formation of the Benzodioxole Moiety: This can be achieved through the cyclization of catechol with formaldehyde.

Introduction of the Methoxyphenyl Group: This step might involve electrophilic aromatic substitution reactions.

Construction of the Tetrahydropyran Ring: This could be synthesized via acid-catalyzed cyclization of appropriate diols.

Final Coupling Reaction: The final step would involve coupling the benzodioxole and methoxyphenyl-tetrahydropyran intermediates using amination reactions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This might include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

“N-(1,3-benzodioxol-5-ylmethyl)-2-[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]ethanamine” can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into amines or alcohols.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) under acidic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Halogenating agents, nitrating agents, or sulfonating agents under controlled conditions.

Major Products

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield benzodioxole ketones, while reduction could produce methoxyphenyl alcohols.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for diverse functionalization, making it valuable in organic synthesis.

Biology

In biological research, derivatives of this compound might be explored for their potential pharmacological activities. The presence of the benzodioxole and methoxyphenyl groups suggests possible interactions with biological targets.

Medicine

In medicinal chemistry, this compound could be investigated for its potential as a therapeutic agent. Its structure might allow it to interact with specific enzymes or receptors, making it a candidate for drug development.

Industry

In the industrial sector, this compound could be used in the development of new materials or as an intermediate in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of “N-(1,3-benzodioxol-5-ylmethyl)-2-[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]ethanamine” would depend on its specific application. In a biological context, it might interact with molecular targets such as enzymes, receptors, or ion channels. The benzodioxole moiety could facilitate binding to aromatic amino acids, while the methoxyphenyl group might enhance lipophilicity and membrane permeability.

Comparison with Similar Compounds

Similar Compounds

• N-(1,3-benzodioxol-5-ylmethyl)-2-[4-(2-hydroxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]ethanamine
• N-(1,3-benzodioxol-5-ylmethyl)-2-[4-(2-chlorophenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]ethanamine

Uniqueness

The uniqueness of “N-(1,3-benzodioxol-5-ylmethyl)-2-[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]ethanamine” lies in the presence of the methoxy group, which can influence its chemical reactivity and biological activity. The combination of the benzodioxole and tetrahydropyran rings also provides a distinct structural framework that can be exploited for various applications.